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Compound of Interest

Compound Name: (E)-2-Bromo-2-butenenitrile

cat. No.: B15348797

(E)-2-Bromo-2-butenenitrile is classified as an a,3-unsaturated nitrile. This class of organic
compounds is characterized by a nitrile group (C=N) conjugated with a carbon-carbon double
bond[1]. This structural feature leads to unique reactivity and makes them useful intermediates
in organic synthesis[1][2].

Chemical Reactivity:

Nucleophilic Addition: Due to the conjugated system, a,3-unsaturated nitriles are susceptible
to nucleophilic attack at the carbon-carbon double bond[1].

» Michael Additions: They can undergo Michael additions, where a nucleophile adds to the 3-
carbon of the alkene[1].

o Cycloadditions: These compounds can participate in cycloaddition reactions, such as the
Diels-Alder reaction, to form more complex cyclic structures[1].

o Synthesis of Heterocycles: a,3-Unsaturated nitriles are valuable building blocks for
synthesizing nitrogen-containing heterocyclic compounds like pyridines and pyrroles[1][2].

General Safety Considerations for Related Compounds:

It is important to handle all chemicals with appropriate safety precautions. While specific toxicity
data for (E)-2-Bromo-2-butenenitrile is not readily available in the provided search results,
safety data sheets (SDS) for structurally related compounds, such as 2-bromo-2-butene,
highlight several potential hazards.
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Hazards noted for similar compounds include:

« Flammability: Many organic compounds of this type are highly flammable liquids and
vapors[3][4]. Vapors may form explosive mixtures with air and can travel to an ignition source
and flash back[3][5].

» Health Hazards: Inhalation of high concentrations of vapors may cause symptoms such as
headache, dizziness, tiredness, nausea, and vomiting[3].

o Reactivity: These compounds may be incompatible with strong oxidizing agents and strong
bases|3].

Recommended Safety Precautions when handling similar chemicals:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection[4].

» Ventilation: Work in a well-ventilated area[5].

o Handling: Keep away from heat, sparks, open flames, and other ignition sources. Use non-
sparking tools and take precautionary measures against static discharge[3][4].

o Storage: Store in a cool, well-ventilated place in a tightly closed container[4][5].

For detailed and specific safety information, it is crucial to consult the Safety Data Sheet (SDS)
for the particular chemical being used. An SDS provides comprehensive information on
physical and chemical properties, health hazards, and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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